Cas no 1806217-94-6 (2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806217-94-6
• MF: C₈H₅F₇N₂O
• MW: 278.126926183701
• CID: 4927855
• Update Time: 2025-10-11

2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F7N2O/c9-2-3-1-4(7(10,11)12)5(16)17-6(3)18-8(13,14)15/h1H,2H2,(H2,16,17)
• InChI Key： QHMKRFWMJBOCJZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(CF)=C1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 3
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806217-94-6)

2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethy)pyridine (CAS No. 1806217-94-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and chemical research. This compound belongs to the class of fluorinated pyridines, which are known for their diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and functional groups, such as the amino group, fluoromethyl, trifluoromethoxy, and trifluoromethyl, imparts distinct chemical and physical properties to this molecule.

The synthesis of 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of well-defined steps, including the formation of the pyridine ring, introduction of the fluorine atoms, and functionalization with the amino and trifluoromethoxy groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it increasingly accessible for research purposes.

In terms of its physical properties, 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a solid at room temperature with a high melting point. Its solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and biological assays. The compound's stability under different conditions has been extensively studied, ensuring its reliability in experimental settings.

The biological activity of 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been a focal point of numerous research studies. One of the key areas of interest is its potential as a lead compound for drug discovery. The presence of multiple fluorine atoms can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the amino group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity.

Recent studies have explored the pharmacological properties of 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as an antagonist for certain G protein-coupled receptors (GPCRs), suggesting potential applications in treating neurological disorders.

The versatility of 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine extends beyond its direct biological activity. It serves as an important building block for synthesizing more complex molecules with enhanced therapeutic potential. Researchers have utilized this compound as a starting material for developing novel prodrugs and conjugates that can improve drug delivery and reduce side effects.

In addition to its pharmaceutical applications, 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has found use in materials science. The unique electronic properties conferred by the fluorinated groups make it a valuable component in the development of advanced materials such as polymers and coatings with improved thermal stability and mechanical strength.

The environmental impact of 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is another area of ongoing research. While fluorinated compounds can be persistent in the environment, efforts are being made to develop greener synthetic methods that minimize environmental footprint. Sustainable chemistry practices, such as using renewable feedstocks and reducing waste generation, are being integrated into the production processes to ensure responsible use of this compound.

In conclusion, 2-Amino-5-(fluoromethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806217-94-6) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.